Cas no 1690558-16-7 (4-Amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid)

4-Amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid structure
1690558-16-7 structure
Product Name:4-Amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid
CAS No:1690558-16-7
MF:C8H11N3O3S
MW:229.256240129471
CID:4775761
Update Time:2023-08-17

4-Amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid
    • 4-Amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid
    • Inchi: 1S/C8H11N3O3S/c1-3(2)10-7(12)5-4(9)6(8(13)14)15-11-5/h3H,9H2,1-2H3,(H,10,12)(H,13,14)
    • InChI Key: XMCBFUURLORZML-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=C(C(C(NC(C)C)=O)=N1)N

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 272
  • XLogP3: 1.1
  • Topological Polar Surface Area: 134

4-Amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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4-Amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic Acid
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